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Compound of Interest

1-Butyl-3-methylimidazolium
Compound Name:
thiocyanate

Cat. No.: B1250314

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Butyl-3-methylimidazolium
thiocyanate ([BMIM][SCN]), an ionic liquid with diverse applications in research and industry.

Core Properties and Identification

1-Butyl-3-methylimidazolium thiocyanate is a versatile ionic liquid known for its unique
physicochemical properties.[1] Its CAS number is 344790-87-0.[2][3][4]

Table 1: Physicochemical Properties of 1-Butyl-3-methylimidazolium Thiocyanate

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1250314?utm_src=pdf-interest
https://www.benchchem.com/product/b1250314?utm_src=pdf-body
https://www.benchchem.com/product/b1250314?utm_src=pdf-body
https://www.benchchem.com/product/b1250314?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/the-chemistry-of-bmim-scn-properties-and-synthesis-for-industrial-use-hx
https://www.scbt.com/p/1-butyl-3-methylimidazolium-thiocyanate-344790-87-0
https://www.chemimpex.com/products/39779
https://www.sigmaaldrich.com/HK/zh/product/aldrich/724408
https://www.benchchem.com/product/b1250314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 344790-87-0 [2][3][4]
Molecular Formula CoH1sN3S [21[31[4]
Molecular Weight 197.30 g/mol [2][4]5][6]
Appearance C.:olc')rless to slightly yellow 3]

liquid
Density 1.07 g/mL [3]
Melting Point -20°C to -47°C [1]
Flash Point 206.5 °C (closed cup) [5]
Refractive Index n20D 1.54 [3]
Viscosity ~35-54 cP [1]
lonic Conductivity ~7-9 mS/cm [1]

Purity

295%, 296%, >98%

[31141(7]

Synthesis and Experimental Protocols

The synthesis of [BMIM][SCN] typically involves a two-step process: the formation of a halide-
based imidazolium salt followed by an anion exchange reaction.[1][8]

2.1. Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM][CI])

A common precursor for [BMIM][SCN] is 1-butyl-3-methylimidazolium chloride.

o Materials: 1-methylimidazole, 1-chlorobutane, toluene, ethyl acetate, acetonitrile.
e Procedure:

o To a solution of 1-methylimidazole (1.25 mol) in toluene (125 cm3) at 0°C, add 1-
chlorobutane (1.38 mol) while stirring vigorously.[9]

o Heat the solution to reflux at approximately 110°C for 24 hours.[9]
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[e]

Cool the mixture to approximately -20°C for 12 hours to facilitate precipitation.[9]

o

Decant the toluene. The resulting product is a viscous oil or semi-solid.[9]

Recrystallize the product from acetonitrile and then repeat the recrystallization with ethyl

[¢]

acetate to yield a white crystalline solid.[9]

[¢]

Dry the final product, [BMIM][CI], under vacuum.[9]
2.2. Anion Exchange to form 1-Butyl-3-methylimidazolium Thiocyanate ([BMIM][SCN])

e Materials: 1-butyl-3-methylimidazolium chloride ([BMIM][CI]), potassium thiocyanate (KSCN),
dichloromethane.

e Procedure:
o Dissolve the synthesized [BMIM][CI] in dichloromethane.[8]

o Add potassium thiocyanate to the solution with a molar ratio of [BMIM][CI] to KSCN of
1:1.5.[8]

o Stir the mixture at room temperature for 24 hours to allow for the anion exchange reaction
to occur.[8]

o The precipitated potassium chloride (KCI) is then separated by centrifugation.[8]

o The remaining solution contains the desired product, 1-butyl-3-methylimidazolium
thiocyanate. Further purification may be achieved by removing the solvent under reduced
pressure.

2.3. Characterization

The molecular structure of the synthesized [BMIM][SCN] can be confirmed using various
analytical techniques, including Fourier-transform infrared spectroscopy (FTIR), and Nuclear
Magnetic Resonance (*H-NMR and 3C-NMR) spectroscopy.[10] Purity can be assessed using
High-Performance Liquid Chromatography (HPLC).[3]
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Step 1: Synthesis of [BMIM][CI] Step 2: Anion Exchange

1-methylimidazole + Reflux in Toluene Crystallization from

[BMIM][CI] +
Potassium Thiocyanate (KSCN)

Stir in Dichloromethane
(RT, 24h)

Centrifugation to
remove KCI precipitate

VI | reermedate Product

I

1-chlorobutane (110°C, 24h) Acetonitrile & Ethyl Acetate [BMIM][SCN]

Click to download full resolution via product page

Synthesis workflow for 1-Butyl-3-methylimidazolium thiocyanate.

Applications in Research and Development

[BMIM][SCN] is a versatile ionic liquid with a growing number of applications.

o Green Solvent: It serves as an environmentally friendlier alternative to traditional volatile
organic solvents in various chemical reactions.[3]

o Electrochemical Devices: Its ionic nature and conductivity make it a suitable component for
electrolytes in advanced batteries and supercapacitors.[3]

o Extractive Processes: It is utilized in the extraction of valuable metals and for the extractive
desulfurization of liquid fuels.[3][10]

o Pharmaceutical Applications: There is ongoing research into its potential for drug formulation
to enhance the solubility and bioavailability of active pharmaceutical ingredients.[3]

o Task-Specific lonic Liquid: It can act as both the reaction medium and a reagent, for
instance, in the synthesis of alkyl thiocyanates from alkyl halides.[11]
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Synthesis of Alkyl Thiocyanates

[BMIM][SCN]

Alkyl Halide (R-X) (Solvent and Reagent)

Thiocyanate-Halide Exchange
at Room Temperature

Alkyl Thiocyanate (R-SCN) +
[BMIM][X]

Product Isolation
(Simple Extraction)

! Recycled [BMIM][X]
B ALY IS (for [BMIM][SCN] resynthesis)

Click to download full resolution via product page
Application of [BMIM][SCN] in the synthesis of alkyl thiocyanates.

Safety and Handling

Table 2: GHS Hazard Information for 1-Butyl-3-methylimidazolium Thiocyanate
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Hazard Class Hazard Statement GHS Pictogram

Acute Toxicity, Oral (Category

2 H302: Harmful if swallowed GHSO07
Acute Toxicity, Dermal H312: Harmful in contact with
] GHSO07
(Category 4) skin
Acute Toxicity, Inhalation o
H332: Harmful if inhaled GHSO07

(Category 4)

Hazardous to the aquatic o
_ H412: Harmful to aquatic life
environment, long-term hazard ] ] None
with long lasting effects
(Category 3)

EUHO032: Contact with acids
Supplemental Hazard ) ) None
liberates very toxic gas

Source:[5][6][12]

Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[7][13]

» Handle in a well-ventilated area to avoid inhalation of vapors.[12]

e Avoid contact with skin, eyes, and clothing.[7][13]

» Keep away from strong acids and oxidizing agents.[7]

¢ In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.
[71[13]

e This substance has not been fully tested, and its chemical, physical, and toxicological
properties have not been thoroughly investigated.[7] Therefore, caution should be exercised
during handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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